3-[(1R)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6β-(1-methylethenyl)cyclohexane-1α-yl]-1H-indole
3-[(1R)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6β-(1-methylethenyl)cyclohexane-1α-yl]-1H-indole
Brand Name:
Vulcanchem
CAS No.:
106928-29-4
VCID:
VC0017996
InChI:
InChI=1S/C21H24N2S/c1-5-21(4)11-10-15(14(2)3)19(20(21)23-13-24)17-12-22-18-9-7-6-8-16(17)18/h5-9,12,15,19-20,22H,1-2,10-11H2,3-4H3/t15-,19+,20+,21-/m0/s1
SMILES:
CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C
Molecular Formula:
C21H24N2S
Molecular Weight:
336.5 g/mol
3-[(1R)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6β-(1-methylethenyl)cyclohexane-1α-yl]-1H-indole
CAS No.: 106928-29-4
Main Products
VCID: VC0017996
Molecular Formula: C21H24N2S
Molecular Weight: 336.5 g/mol
![3-[(1R)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6β-(1-methylethenyl)cyclohexane-1α-yl]-1H-indole - 106928-29-4](/images/no_structure.jpg)
| CAS No. | 106928-29-4 |
|---|---|
| Product Name | 3-[(1R)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6β-(1-methylethenyl)cyclohexane-1α-yl]-1H-indole |
| Molecular Formula | C21H24N2S |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | 3-[(1R,2R,3R,6R)-3-ethenyl-2-isothiocyanato-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole |
| Standard InChI | InChI=1S/C21H24N2S/c1-5-21(4)11-10-15(14(2)3)19(20(21)23-13-24)17-12-22-18-9-7-6-8-16(17)18/h5-9,12,15,19-20,22H,1-2,10-11H2,3-4H3/t15-,19+,20+,21-/m0/s1 |
| Standard InChIKey | PPHWDUZMWNUINO-NOOVBMIQSA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CC[C@]([C@@H]([C@H]1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C |
| SMILES | CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C |
| Canonical SMILES | CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C |
| Synonyms | (+)-hapalindole Q (-)-hapalindole Q hapalindole Q |
| PubChem Compound | 10246418 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume